Cas no 7668-02-2 (4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione)

4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione structure
7668-02-2 structure
Product Name:4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione
CAS No:7668-02-2
MF:C9H8N2O2
MW:176.172021865845
CID:982852
PubChem ID:268319
Update Time:2025-04-20

4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione
    • 4-methyl-1,8-naphthyridine-2,7-diol;
    • SCHEMBL17407740
    • 4-methyl-1,8-naphthyridine-2,7(1h,8h)-dione
    • 4-methyl-1,8-naphthyridine-2,7-diol
    • 7668-02-2
    • AKOS024323363
    • NSC-108479
    • 4-methyl[1,8]naphthyridine-2,7-diol
    • NSC108479
    • SCHEMBL11591322
    • DTXSID70296251
    • DB-218973
    • Inchi: 1S/C9H8N2O2/c1-5-4-8(13)11-9-6(5)2-3-7(12)10-9/h2-4H,1H3,(H2,10,11,12,13)
    • InChI Key: DYXXFJOZBXIFML-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)C2C=CC(NC=2N1)=O

Computed Properties

  • Exact Mass: 176.05900
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 65.72000
  • LogP: 0.52480
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